Cas no 898622-76-9 (N2,N4-bis(3-chloro-4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)

• Product Name: N2,N4-bis(3-chloro-4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• CAS No: 898622-76-9
• MF: C₂₁H₂₂Cl₂N₆O
• MW: 445.34498167038
• CID: 5486027
• PubChem ID: 18580143
• Update Time: 2025-10-22

N2,N4-bis(3-chloro-4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(3-chloro-4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• 898622-76-9
• N2,N4-bis(3-chloro-4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• 2-N,4-N-bis(3-chloro-4-methylphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
• F2703-0244
• STL270176
• AKOS016393090
• N2,N4-bis(3-chloro-4-methylphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C21H22Cl2N6O/c1-13-3-5-15(11-17(13)22)24-19-26-20(25-16-6-4-14(2)18(23)12-16)28-21(27-19)29-7-9-30-10-8-29/h3-6,11-12H,7-10H2,1-2H3,(H2,24,25,26,27,28)
• InChI Key： PEQRLXMGJRWCEW-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NC1=NC(NC2C=CC(C)=C(C=2)Cl)=NC(=N1)N1CCOCC1

Computed Properties

• Exact Mass: 444.1232147g/mol
• Monoisotopic Mass: 444.1232147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 75.2Ų

Additional information on N2,N4-bis(3-chloro-4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

Comprehensive Overview of N2,N4-bis(3-chloro-4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898622-76-9)

N2,N4-bis(3-chloro-4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898622-76-9) is a specialized triazine-based compound that has garnered significant attention in the field of organic chemistry and material science. This compound, characterized by its unique molecular structure, combines a 1,3,5-triazine core with chloro-methylphenyl and morpholine substituents, making it a subject of interest for researchers exploring advanced functional materials and pharmaceutical intermediates.

The triazine scaffold is widely recognized for its versatility in drug discovery and agrochemical applications. With the increasing demand for sustainable chemistry and green synthesis, compounds like N2,N4-bis(3-chloro-4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine are being studied for their potential in catalysis and polymer stabilization. Recent trends in AI-driven molecular design have also highlighted the importance of such heterocyclic compounds in computational chemistry and machine learning-assisted research.

One of the key features of this compound is its morpholine moiety, which is often associated with enhanced bioavailability and solubility in medicinal chemistry. Researchers are particularly interested in how the chloro-methylphenyl groups influence the compound's electronic properties and reactivity. These attributes make it a promising candidate for high-performance materials and specialty chemicals.

In the context of environmental sustainability, the synthesis and application of N2,N4-bis(3-chloro-4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine align with the growing focus on low-toxicity additives and eco-friendly formulations. Industries are increasingly seeking alternatives to traditional chemicals, and this compound's potential in UV stabilizers and flame retardants is being explored. Its thermal stability and compatibility with various matrices further enhance its appeal.

From a synthetic chemistry perspective, the preparation of CAS No. 898622-76-9 involves multi-step reactions, including nucleophilic substitution and cyclization processes. Optimizing these methods to achieve high yield and purity is a critical area of research, especially for scale-up production. Advances in flow chemistry and microwave-assisted synthesis have opened new avenues for improving the efficiency of such complex organic syntheses.

The structure-activity relationship (SAR) of N2,N4-bis(3-chloro-4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine is another focal point for scientists. Understanding how its molecular architecture correlates with physical properties and performance metrics can unlock novel applications in electronics, coatings, and adhesives. For instance, its potential as a crosslinking agent or surface modifier is under investigation.

Given the rising interest in smart materials and nanotechnology, this compound's role in nanocomposites and hybrid systems is also being examined. Its ability to interact with inorganic nanoparticles and polymeric networks could lead to breakthroughs in flexible electronics and energy storage devices. Such applications are particularly relevant in the era of renewable energy and sustainable technology.

In summary, N2,N4-bis(3-chloro-4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898622-76-9) represents a fascinating intersection of organic synthesis, material science, and applied chemistry. Its multifaceted properties and potential applications make it a compound worth watching in the evolving landscape of chemical innovation. As research continues to uncover its capabilities, it may well become a cornerstone in the development of next-generation functional materials and specialty chemicals.